Cas no 13463-71-3 (2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester)
13463-71-3 structure
Product Name:2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester
2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester
- (3-hydroxy-2,2-dimethylpropyl) 2-methylprop-2-enoate
- 3-hydroxy-2,2-dimethylpropyl methacrylate
- 3-hydroxy-2,2-dimethylpropyl 2-methylprop-2-enoate
- Methacrylic acid 3-hydroxy-2,2-dimethylpropyl ester
- ONMLAAZEQUPQSE-UHFFFAOYSA-N
- 13463-71-3
- EINECS 236-676-0
- NS00024349
- DTXSID00158838
- SCHEMBL27278
-
- Inchi: 1S/C9H16O3/c1-7(2)8(11)12-6-9(3,4)5-10/h10H,1,5-6H2,2-4H3
- InChI Key: ONMLAAZEQUPQSE-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CC(C)(C)CO
Computed Properties
- Exact Mass: 172.10998
- Monoisotopic Mass: 172.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 0.995
- Boiling Point: 261.1°Cat760mmHg
- Flash Point: 104.1°C
- Refractive Index: 1.45
- PSA: 46.53
2-Propenoic acid,2-methyl-, 3-hydroxy-2,2-dimethylpropyl ester Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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